N-[4-(2,5-dioxo-1-pyrrolidinyl)-2-methylphenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[4-(2,5-dioxopyrrolidin-1-yl)-2-methylphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H14N2O3S/c1-10-9-11(18-14(19)6-7-15(18)20)4-5-12(10)17-16(21)13-3-2-8-22-13/h2-5,8-9H,6-7H2,1H3,(H,17,21)
• InChI Key: VOVOYUSHEGEIIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)CCC2=O)NC(=O)C3=CC=CS3
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

N-[4-(2,5-dioxo-1-pyrrolidinyl)-2-methylphenyl]-2-thiophenecarboxamide, commonly known as DMXAA, is a synthetic compound that has been widely studied for its potential in cancer treatment. DMXAA was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.

Scientific Research Applications

DMXAA has been extensively studied for its potential in cancer treatment. It has been shown to induce tumor necrosis and inhibit tumor growth in preclinical models. DMXAA has also been studied in combination with other cancer treatments, such as radiation therapy and chemotherapy, to enhance their efficacy. In addition, DMXAA has been investigated for its potential in treating viral infections and inflammatory diseases.

Mechanism of Action

The mechanism of action of DMXAA is not fully understood, but it is thought to involve the activation of the immune system. DMXAA has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha and interferon-gamma, which can induce tumor cell death. DMXAA may also inhibit the formation of new blood vessels in tumors, which can limit their growth.
Biochemical and Physiological Effects:
DMXAA has been shown to have a range of biochemical and physiological effects. It can induce fever, hypotension, and thrombocytopenia in humans. In preclinical models, DMXAA has been shown to increase the permeability of tumor blood vessels, allowing for the infiltration of immune cells. DMXAA has also been shown to induce apoptosis, or programmed cell death, in tumor cells.

Advantages and Limitations for Lab Experiments

One advantage of DMXAA for lab experiments is that it has a well-established synthesis method, allowing for consistent production of the compound. DMXAA is also relatively stable and can be stored for long periods of time. However, DMXAA has limited solubility in water, which can make it difficult to administer in some experiments. In addition, DMXAA has been shown to have variable effects in different tumor models, which can make it challenging to predict its efficacy.

Future Directions

For DMXAA research include the development of analogs with improved solubility and efficacy and investigating its potential in treating other diseases.

Synthesis Methods

DMXAA is synthesized using a multi-step process that involves the reaction of 2-methyl-4'-nitroacetophenone with pyrrolidine and potassium hydroxide to form a pyrrolidinone intermediate. The intermediate is then reacted with 2-chloro-4-methylthiophene-3-carboxylic acid to form DMXAA. This synthesis method has been optimized over the years, resulting in high yields of DMXAA.